Cas no 527751-13-9 (rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis)

• Product Name: rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis
• CAS No: 527751-13-9
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• MDL: MFCD29764281
• CID: 4654665
• PubChem ID: 21576610
• Update Time: 2023-11-27

rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,3R)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate
• rac-tert-butyl (1R,3S)-3-acetyl-2,2-dimethylcyclobutane-1-carboxylate, cis
• Z2379087699
• (1S,3R)-tert-butyl 3-acetyl-2,2-dimethylcyclobutanecarboxylate
• (1alpha)-2,2-Dimethyl-3alpha-acetylcyclobutanecarboxylic acid tert-butyl ester

• MDL： MFCD29764281
• Inchi： 1S/C13H22O3/c1-8(14)9-7-10(13(9,5)6)11(15)16-12(2,3)4/h9-10H,7H2,1-6H3/t9-,10+/m0/s1
• InChI Key： WPGRNRNFZMZNFY-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C([C@H]1C[C@@H](C(C)=O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters